![molecular formula C14H19BrN2O2 B5123704 1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine](/img/structure/B5123704.png)
1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine
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Overview
Description
1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of piperazine and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine is not fully understood, but it is believed to work by disrupting the membrane integrity of bacterial cells and inhibiting DNA synthesis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant adverse effects in laboratory animals. It has been shown to have a moderate inhibitory effect on the growth of various bacterial strains and cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine in laboratory experiments is its low toxicity and lack of significant adverse effects. However, its limited solubility in water can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on 1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine. One possible avenue is the development of new antibiotics based on this compound. Another potential area of research is the use of this compound in the development of new anticancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine involves the reaction of 5-bromo-2-methoxybenzyl chloride with piperazine in the presence of a base such as sodium hydroxide. The resulting compound is then acetylated using acetic anhydride to yield the final product.
Scientific Research Applications
1-acetyl-4-(5-bromo-2-methoxybenzyl)piperazine has been extensively studied for its potential applications in various fields. It has been shown to have antimicrobial properties and has been investigated for its use in the development of new antibiotics. It has also been studied for its potential anticancer properties and has shown promising results in inhibiting the growth of cancer cells.
properties
IUPAC Name |
1-[4-[(5-bromo-2-methoxyphenyl)methyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O2/c1-11(18)17-7-5-16(6-8-17)10-12-9-13(15)3-4-14(12)19-2/h3-4,9H,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWEMIBFTFSIWCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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